Cas no 2809036-35-7 (Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate)

• Product Name: Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate
• CAS No: 2809036-35-7
• MF: C₁₃H₁₃BrN₂O₄
• MW: 341.157322645187
• CID: 5306401
• PubChem ID: 155894036
• Update Time: 2025-06-25

Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate
• F78155
• PS-17586
• MFCD34184300
• 2809036-35-7

• Inchi： 1S/C13H13BrN2O4/c1-3-19-12(17)10-9-7-8(14)5-6-16(9)15-11(10)13(18)20-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： GWJDVOKJADMCJL-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=C(C(=O)OCC)C(C(=O)OCC)=N2

Computed Properties

• Exact Mass: 340.00587g/mol
• Monoisotopic Mass: 340.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.9

Additional information on Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate

Introduction to Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate (CAS No. 2809036-35-7)

Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate, a compound with the chemical formula C₁₃H₉BrN₄O₄, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyridine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of both bromine and carboxylate functional groups in its structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The CAS number 2809036-35-7 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The structural features of Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate include a fused heterocyclic system consisting of a pyrazole ring linked to a pyridine ring. This particular arrangement contributes to its unique electronic properties and biological interactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential as pharmacological agents. The Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate molecule has been extensively studied for its pharmacokinetic properties and its ability to interact with various biological targets. Researchers have explored its derivatives to develop compounds with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmaceuticals. The bromopyrazolo[1,5-a]pyridine core provides a versatile scaffold that can be modified through various chemical reactions to produce molecules with tailored biological activities. For instance, the bromine atom can be easily replaced or modified through cross-coupling reactions, allowing chemists to introduce new functional groups and explore different pharmacological pathways.

The carboxylate groups in Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate also contribute to its utility in drug design. These groups can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Additionally, they can be used to link the compound to other molecules through esterification or amidation reactions, further expanding its synthetic possibilities.

Recent studies have highlighted the potential of Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate as an intermediate in the development of antiviral and anticancer agents. The pyrazolo[1,5-a]pyridine scaffold is known to exhibit inhibitory effects on various enzymes and receptors involved in viral replication and tumor growth. By modifying the structure of this compound, researchers aim to develop novel therapeutics that can effectively target these pathways while minimizing off-target effects.

The pharmacological activity of Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate has been investigated in several preclinical studies. These studies have shown that derivatives of this compound can inhibit the activity of enzymes such as kinases and cyclases, which are crucial for cell proliferation and signal transduction. Furthermore, some derivatives have demonstrated promising results in animal models of inflammation and autoimmune diseases.

The synthesis of Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by bromination and esterification steps. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

In conclusion, Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like Diethyl 5-bromopyrazolo[1,5-a]pyridine-2,3-dicarboxylate are expected to play a crucial role in the next generation of pharmaceutical innovations.